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Compound of Interest

Compound Name:
1-(1-Hydroxycyclobutyl)propan-2-

one

CAS No.: 1897761-47-5

Cat. No.: B2467613

Get Quote

Executive Summary
In the development of novel spirocyclic scaffolds and pharmaceutical intermediates, 1-(1-
Hydroxycyclobutyl)propan-2-one (CAS 1897761-47-5) serves as a critical building block. Its

unique cyclobutyl ring introduces specific conformational constraints distinct from its

cyclopentyl and cyclohexyl analogs.

This guide objectively compares Commercial Grade sourcing against In-House Synthetic

production.

Commercial sources typically offer certified purities of 95-97%, ideal for high-throughput

screening (HTS) and initial SAR (Structure-Activity Relationship) studies where consistency

is paramount.

In-house synthesis via the aldol addition of acetone enolate to cyclobutanone allows for

>98% purity post-purification and significant cost reduction at gram-scales, but introduces
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risks of dehydration impurities (enones) that can act as Michael acceptors in downstream

biology.

Verdict: Use Commercial Grade for biological assay validation. Adopt In-House Synthesis only

when scaling >10g or when specific impurity profiling (e.g., exclusion of metal chelators) is

required.

Technical Profile
Compound Name: 1-(1-Hydroxycyclobutyl)propan-2-one[1]

CAS Number: 1897761-47-5[1][2]

Molecular Formula:

Molecular Weight: 128.17 g/mol [3]

Structure: A propan-2-one (acetone) moiety attached at the C1 position to a 1-

hydroxycyclobutyl ring.

Key Reactivity: The tertiary alcohol is prone to acid-catalyzed dehydration; the ketone is

active for reductive amination or Grignard additions.

Comparative Analysis
Commercial Grade
Source Profile: Sourced from major catalog suppliers (e.g., Sigma-Aldrich, BLD Pharm,

Enamine).

Typical Purity: 95% - 97% (NMR/GC).

Common Impurities:

Solvents: Residual ethyl acetate or hexanes from silica purification.

Stabilizers: Trace acid scavengers to prevent dehydration during storage.
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Structural Isomers: Rare, but open-chain byproducts can occur if ring-opening occurred

during manufacture.

Pros: Immediate availability, Certificate of Analysis (CoA) provided, batch consistency.

Cons: High cost per gram (

500/g range), potential lead times for bulk.

In-House Synthetic Route
Methodology: Kinetic enolate addition (Lithium Diisopropylamide - LDA) of acetone to

cyclobutanone at cryogenic temperatures.

Achievable Purity: >98% (after flash column chromatography).

Critical Impurities:

Dehydration Product: 1-Cyclobutylidenepropan-2-one (Enone). This is the most dangerous

impurity as it is a reactive electrophile.

Diacetone Alcohol: Result of acetone self-condensation.

Unreacted Cyclobutanone: Volatile, but can interfere with stoichiometry in subsequent

steps.

Pros: Low raw material cost (Acetone and Cyclobutanone are commodities), fresh material

avoids storage-induced dehydration.

Cons: Requires -78°C conditions, rigorous anhydrous technique, and careful purification.

Data Summary Table
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Feature
Commercial Grade (CAS
1897761-47-5)

In-House Synthesis (Aldol
Route)

Purity 95-97% >98% (Post-Purification)

Major Impurity Residual Solvents, Stabilizers
Dehydration Enone, Diacetone

Alcohol

Cost (10g) High (~$1,500 - $3,000) Low (~$150 materials + labor)

Lead Time 2-6 Weeks (if backordered)
3 Days (Synthesis +

Purification)

Stability Moderate (Shelf-life limited) High (Use immediately)

Scalability Linear Cost
Non-linear (Safety limits of

LDA)

Experimental Protocols (Self-Validating)
In-House Synthesis Protocol
Objective: Synthesize 1-(1-hydroxycyclobutyl)propan-2-one via kinetic aldol addition.

Reagents:

Acetone (Anhydrous, excess)

Cyclobutanone (1.0 equiv)

Lithium Diisopropylamide (LDA) (1.1 equiv, 2.0 M in THF/Heptane)

Tetrahydrofuran (THF) (Anhydrous)

Ammonium Chloride (Sat. Aq.)

Workflow:

Enolate Formation: To a flame-dried flask under
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, add anhydrous THF and cool to -78°C. Add LDA (1.1 equiv). Dropwise add Acetone (2.0
equiv) over 15 mins. Why? Excess acetone and low temp favor kinetic enolate and prevent
poly-alkylation.

Addition: Stir enolate for 30 mins at -78°C. Add Cyclobutanone (1.0 equiv) dissolved in

minimal THF dropwise.

Reaction: Stir at -78°C for 2 hours. Monitor by TLC (30% EtOAc/Hexane). Note: Do not warm

to RT before quenching to minimize retro-aldol or dehydration.

Quench: Quench in situ at -78°C with saturated

. Warm to RT.

Workup: Extract with

(3x). Wash combined organics with Brine. Dry over

. Concentrate in vacuo at <30°C. Caution: Product is volatile and heat-sensitive.

Purification: Flash Column Chromatography (

, Gradient 10-40% EtOAc/Hexanes).

Validation Check:

1H NMR (

): Look for methyl singlet (~2.2 ppm) and cyclobutyl methylene multiplets (~1.5-2.2 ppm).
Absence of olefinic protons (~6.0 ppm) confirms no dehydration.

Pathway & Impurity Visualization[5]
The following diagram illustrates the synthetic pathway and the critical branching points where

impurities are generated.
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Figure 1: Synthetic pathway for 1-(1-Hydroxycyclobutyl)propan-2-one showing the kinetic

enolate route and primary thermal/acidic degradation pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 15932-93-1|3-Hydroxycyclobutanone|BLD Pharm [bldpharm.com]

2. 167937-69-1|(3R,4S)-4-Hydroxy-3,5-dimethylhexan-2-one|BLD Pharm [bldpharm.com]

3. 1-(1-hydroxycyclobutyl)propan-2-one | 1897761-47-5 [sigmaaldrich.com]

4. masterorganicchemistry.com [masterorganicchemistry.com]

To cite this document: BenchChem. [Comprehensive Guide: Synthetic vs. Commercial 1-(1-
Hydroxycyclobutyl)propan-2-one Purity]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2467613/docs#comprehensive-guide-synthetic-vs-
commercial-1-1-hydroxycyclobutyl-propan-2-one-purity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b2467613?utm_src=pdf-custom-synthesis#bc-rfq
https://www.bldpharm.com/products/15932-93-1.html
https://www.bldpharm.com/products/167937-69-1.html
https://www.sigmaaldrich.com/SG/en/product/enamine/enah0424c312?context=bbe
https://www.masterorganicchemistry.com/2022/08/16/enolates-properties-reactions/
https://www.benchchem.com/product/b2467613/docs#comprehensive-guide-synthetic-vs-commercial-1-1-hydroxycyclobutyl-propan-2-one-purity
https://www.benchchem.com/product/b2467613/docs#comprehensive-guide-synthetic-vs-commercial-1-1-hydroxycyclobutyl-propan-2-one-purity
https://www.benchchem.com/product/b2467613/docs#comprehensive-guide-synthetic-vs-commercial-1-1-hydroxycyclobutyl-propan-2-one-purity
https://www.benchchem.com/product/b2467613/docs#comprehensive-guide-synthetic-vs-commercial-1-1-hydroxycyclobutyl-propan-2-one-purity
https://www.benchchem.com/product/b2467613?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2467613?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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